3-(5-Nitro-2-(4-(trifluoromethyl)phenoxy)phenyl)-2-((4-(trifluoromethoxy)phenyl)sulfonyl)prop-2-enenitrile

• IUPAC Name: (E)-3-[5-nitro-2-[4-(trifluoromethyl)phenoxy]phenyl]-2-[4-(trifluoromethoxy)phenyl]sulfonylprop-2-enenitrile
• InChI: InChI=1S/C23H12F6N2O6S/c24-22(25,26)15-1-4-17(5-2-15)36-21-10-3-16(31(32)33)11-14(21)12-20(13-30)38(34,35)19-8-6-18(7-9-19)37-23(27,28)29/h1-12H/b20-12+
• InChI Key: MRPFNVWNOPNHNG-UDWIEESQSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)OC2=C(C=C(C=C2)[N+](=O)[O-])C=C(C#N)S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F
• Isomeric SMILES: C1=CC(=CC=C1C(F)(F)F)OC2=C(C=C(C=C2)[N+](=O)[O-])/C=C(\C#N)/S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C23H12F6N2O6S
• Molecular Weight: 558.4 g/mol

Description

3-(5-Nitro-2-(4-(trifluoromethyl)phenoxy)phenyl)-2-((4-(trifluoromethoxy)phenyl)sulfonyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C23H12F6N2O6S and its molecular weight is 558.41. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

Research into the chemical properties and reactions of complex organic compounds with trifluoromethyl groups and nitrophenylsulfonyl structures has revealed various synthesis methods and reaction mechanisms. For instance, the synthesis of tryptophan precursors and useful indole derivatives through the transformation of 2-(2-nitrophenyl)propenal illustrates the chemical versatility of nitro and trifluoromethyl-substituted compounds (Tanaka, Yasuo, & Torii, 1989). Similarly, the formation of aryloxenium ions in reactions involving strong acids and nitrohydroxylamines highlights the potential for generating reactive intermediates with applications in organic synthesis (Klenov et al., 2011).

Electrocatalytic Applications

The electrocatalytic reduction of nitrite to ammonia, utilizing water-soluble iron porphyrins, presents an interesting application of nitro-substituted compounds. This process, effective in aqueous solutions, involves the reduction of nitrite ion to ammonia and highlights the role of nitro compounds as intermediates in electrocatalytic reactions (Barley & Meyer, 1986).

Magnetic Properties and Materials Science

The synthesis and study of lanthanide-nitronyl nitroxide radical compounds underscore the importance of nitro and trifluoromethyl groups in the development of materials with unique magnetic properties. Compounds such as [Gd(hfac)3(NITPhCOOMe)2] and [Dy(hfac)3(NITPhCOOMe)2] demonstrate the potential of these chemical structures in creating single-molecule magnets (SMMs) with field-induced behaviors, contributing to advances in materials science and magnetic storage technologies (Li et al., 2015).